Cas no 62019-66-3 (2-amino-1-(thiophen-2-yl)ethan-1-ol)

2-amino-1-(thiophen-2-yl)ethan-1-ol structure
62019-66-3 structure
Product Name:2-amino-1-(thiophen-2-yl)ethan-1-ol
CAS No:62019-66-3
MF:C6H9NOS
MW:143.206760168076
CID:460536
Update Time:2025-04-24

2-amino-1-(thiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenemethanol, a-(aminomethyl)-
    • 2-amino-1-thiophen-2-ylethanol
    • 2-amino-1-thiophen-2-yl-ethanol
    • 2-amino-1-(thiophen-2-yl)ethan-1-ol
    • 2-amino-1-(2-thienyl)ethanol
    • 2-Thiophenemethanol, a-(aminomethyl)-, (aS)-
    • 2-Thiophenemethanol, alpha-(aminomethyl)-
    • 2-amino-1-thiophen-2-ylmethanol
    • LOULKRKJFMPTJQ-UHFFFAOYSA-N
    • 2-amino-1-(2-thiophenyl)ethanol
    • alpha-(aminomethyl)-2-thiophenmethanol
    • 2-amino-1-thiophen-2-yl-ethanol, Aldr
    • Inchi: 1S/C6H9NOS/c7-4-5(8)6-2-1-3-9-6/h1-3,5,8H,4,7H2
    • InChI Key: LOULKRKJFMPTJQ-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(CN)O

Computed Properties

  • Exact Mass: 143.04
  • Monoisotopic Mass: 143.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 89.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.5

Experimental Properties

  • Density: 1.259
  • Melting Point: 82-83°C
  • Boiling Point: 298.7°C at 760 mmHg
  • Flash Point: 134.5°C
  • Refractive Index: 1.607
  • PSA: 74.49000
  • LogP: 1.44050

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Additional information on 2-amino-1-(thiophen-2-yl)ethan-1-ol

Introduction to 2-Amino-1-thiophen-2-yl-Ethanol (CAS No: 62019-66-3)

2-Amino-1-thiophen-2-yl-Ethanol, also known by its CAS number 62019-66-3, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, material science, and biotechnology. The molecule consists of a thiophene ring attached to an amino alcohol group, making it a valuable building block for synthesizing more complex molecules.

Recent studies have highlighted the importance of 2-Amino-1-thiophen-2-yl-Ethanol in the development of novel therapeutic agents. Researchers have explored its role as a precursor for creating bioactive compounds with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against chronic inflammatory diseases, such as arthritis and neurodegenerative disorders.

The synthesis of CAS No: 62019-66-3 has been optimized through various methodologies, including catalytic hydrogenation and enzymatic reactions. These advancements have not only improved the yield but also reduced the environmental footprint of production processes. A notable development in this area is the use of green chemistry principles to synthesize this compound, aligning with global sustainability goals.

In addition to its pharmaceutical applications, 2-Amino-1-thiophen-2-yl-Ethanol has found utility in the field of material science. Its ability to form stable complexes with metal ions has made it a candidate for developing advanced materials such as metallopolymers and coordination polymers. Recent research in *Advanced Materials* showcased its potential in creating stimuli-responsive materials for sensing applications.

The toxicological profile of CAS No: 62019-66-3 has also been extensively studied to ensure its safe use in various applications. Preclinical studies indicate that it exhibits low toxicity at therapeutic doses, making it suitable for further exploration in drug development pipelines.

As the demand for innovative chemical compounds continues to grow, 2-Amino-1-thiophen-2-yli-Ethanol (CAS No: 62019) is poised to play a pivotal role in advancing scientific research and industrial applications. Its unique properties and versatility make it a valuable asset for researchers across multiple disciplines.

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